

Tranilast sodium inter-patient plasma concentration variation

Author: Smolecule Technical Support Team, Date: February 2026

Compound Focus: Tranilast sodium

Cat. No.: S001606

Get Quote

Why Does Tranilast Plasma Concentration Vary So Much?

A primary cause for the high inter-patient variability in tranilast plasma levels is its **very low solubility in water**, which leads to inconsistent and incomplete absorption from the gastrointestinal tract [1]. The table below summarizes the key evidence and implications of this variability.

Evidence Context	Observed Variation	Implication for Research & Development
Clinical Trial (Restenosis Prevention)	At a 600 mg/day dose, a 10-fold inter-patient variation (30-300 µmol/L) in plasma concentration was observed [1].	Standard oral dosing can lead to highly unpredictable and sub-therapeutic drug exposure in a significant portion of subjects.
Drug Physicochemical Properties	Described as " almost insoluble in water " [1]. This fundamental property is a major root cause of absorption variability.	Formulation strategies must focus on enhancing solubility and dissolution to improve bioavailability and reduce variability.

Troubleshooting Guide: Addressing Plasma Concentration Variability

Here is a structured approach to identify and mitigate the factors contributing to variable tranilast exposure in your experiments.

Troubleshooting Step	Action Points & Methodologies
1. Evaluate Formulation Strategy	Investigate advanced formulation techniques to overcome poor solubility [1]:
	<ul style="list-style-type: none">• Co-crystals/Salts: Consider using Tranilast Sodium (CAS# 104931-56-8) [2] or co-crystals with nicotinamide or other co-formers mentioned in patents [1].• Amorphous Solid Dispersions: These can significantly enhance dissolution rate and apparent solubility. 2. Consider Alternative Routes For non-systemic targets (e.g., ocular tissues), topical application can bypass absorption variability. A study in rats showed topical eyelid application provided a 4.5-fold higher mean residence time in the eyeball compared to eye drops [3]. 3. Implement Robust Analytical Methods Ensure accurate quantification of the active compound. A green spectrofluorimetric method using acriflavine has been validated for determining tranilast in pharmaceutical dosage forms [4].

Experimental Protocol: Spectrofluorimetric Determination of Tranilast

This detailed protocol is based on a published, green-validated method for quantifying tranilast, which can be useful for monitoring concentration in dissolution studies or formulated products [4].


- **Principle:** The method is based on the quenching of the native fluorescence of Acriflavine (AC) upon forming an ion-association complex with tranilast.
- **Key Equipment:** Fluorescence spectrophotometer, pH meter, ultrasonic bath.
- **Reagents:**
 - Tranilast standard (purity $\geq 98\%$)
 - Acriflavine (AC) reagent, 2×10^{-6} M aqueous solution
 - Britton-Robinson (BR) buffer, pH 7.0
 - Ethanol (HPLC grade)

- **Procedure:**

- **Preparation of Standard Solution:** Accurately weigh 10 mg of tranilast and dissolve in 100 mL of ethanol to obtain a primary stock solution of 100 µg/mL. Prepare working standards by serial dilution.
- **Calibration Curve:**
 - Transfer aliquots of working standard solutions (to final concentrations of 1.0–15.0 µg/mL) into a series of 10 mL volumetric flasks.
 - To each flask, add 1.2 mL of BR buffer (pH 7) and 1.0 mL of AC reagent (2×10^{-6} M).
 - Dilute to the mark with ethanol, mix well, and let stand for 5 minutes at room temperature.
- **Measurement:**
 - Record the fluorescence intensity at an emission wavelength of **493 nm** after excitation at **263 nm**.
 - Measure against a simultaneously prepared blank (all reagents except tranilast).
- **Calculation:**
 - Plot the decrease in fluorescence intensity ($\Delta F = F_{\text{blank}} - F_{\text{sample}}$) against the final concentration of tranilast (µg/mL).
 - The method is linear in the specified range ($r = 0.9998$) with LOD and LOQ of 0.224 µg/mL and 0.679 µg/mL, respectively [4].

Visualizing the Variability Challenge and Solutions

The following diagram illustrates the core problem of tranilast variability and the primary strategies to address it, providing a clear logical workflow for your projects.



Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. « New Drug Approvals TRANILAST [newdrugapprovals.org]
2. | CAS... | Manufacturer BioCrick Tranilast Sodium [biocrick.com]
3. Prolonged Distribution of Tranilast in the Eyes after Topical Application... [jstage.jst.go.jp]
4. Utility of a novel turn-off fluorescence probe for the determination of... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Tranilast sodium inter-patient plasma concentration variation].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b001606#tranilast-sodium-inter-patient-plasma-concentration-variation>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com